2-[2-Oxo-2-[(2-pyrrolidin-1-yl-1,3-benzothiazol-6-yl)amino]ethoxy]acetic acid

• IUPAC Name: 2-[2-oxo-2-[(2-pyrrolidin-1-yl-1,3-benzothiazol-6-yl)amino]ethoxy]acetic acid
• InChI: InChI=1S/C15H17N3O4S/c19-13(8-22-9-14(20)21)16-10-3-4-11-12(7-10)23-15(17-11)18-5-1-2-6-18/h3-4,7H,1-2,5-6,8-9H2,(H,16,19)(H,20,21)
• InChI Key: MMUONNACBDUKLG-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C1)C2=NC3=C(S2)C=C(C=C3)NC(=O)COCC(=O)O
• Molecular Formula: C15H17N3O4S
• Molecular Weight: 335.4 g/mol

Description

2-[2-Oxo-2-[(2-pyrrolidin-1-yl-1,3-benzothiazol-6-yl)amino]ethoxy]acetic acid, also known as BTA-EG6, is a chemical compound that has gained attention in recent years due to its potential applications in scientific research. This compound is a member of the benzothiazole family and is a derivative of the well-known compound thioflavin T. BTA-EG6 has been shown to have a variety of biochemical and physiological effects, making it a promising tool for studying various biological processes.

Mechanism of Action

The mechanism of action of 2-[2-Oxo-2-[(2-pyrrolidin-1-yl-1,3-benzothiazol-6-yl)amino]ethoxy]acetic acid is not fully understood, but it is believed to bind to amyloid fibrils through interactions with the benzothiazole and pyrrolidine moieties. 2-[2-Oxo-2-[(2-pyrrolidin-1-yl-1,3-benzothiazol-6-yl)amino]ethoxy]acetic acid has been shown to have a high binding affinity for amyloid fibrils, making it a useful tool for detecting and studying these aggregates.
Biochemical and Physiological Effects:
2-[2-Oxo-2-[(2-pyrrolidin-1-yl-1,3-benzothiazol-6-yl)amino]ethoxy]acetic acid has been shown to have a variety of biochemical and physiological effects, including the inhibition of amyloid fibril formation and the disaggregation of pre-formed fibrils. 2-[2-Oxo-2-[(2-pyrrolidin-1-yl-1,3-benzothiazol-6-yl)amino]ethoxy]acetic acid has also been shown to have antioxidant properties and to protect against oxidative stress-induced cell death. Additionally, 2-[2-Oxo-2-[(2-pyrrolidin-1-yl-1,3-benzothiazol-6-yl)amino]ethoxy]acetic acid has been shown to have anti-inflammatory effects, making it a potential therapeutic agent for diseases such as Alzheimer's and Parkinson's.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-[2-Oxo-2-[(2-pyrrolidin-1-yl-1,3-benzothiazol-6-yl)amino]ethoxy]acetic acid in lab experiments is its high binding affinity for amyloid fibrils, making it a useful tool for studying these aggregates. Additionally, 2-[2-Oxo-2-[(2-pyrrolidin-1-yl-1,3-benzothiazol-6-yl)amino]ethoxy]acetic acid is commercially available, making it accessible to researchers. However, the synthesis of 2-[2-Oxo-2-[(2-pyrrolidin-1-yl-1,3-benzothiazol-6-yl)amino]ethoxy]acetic acid is a complex process that requires expertise in organic chemistry, and the compound is relatively expensive. Additionally, 2-[2-Oxo-2-[(2-pyrrolidin-1-yl-1,3-benzothiazol-6-yl)amino]ethoxy]acetic acid has limitations in terms of its specificity, as it has been shown to bind to a variety of amyloidogenic proteins, making it less useful for studying specific disease-related aggregates.

Future Directions

There are several future directions for research involving 2-[2-Oxo-2-[(2-pyrrolidin-1-yl-1,3-benzothiazol-6-yl)amino]ethoxy]acetic acid. One potential area of research is the development of more specific and selective amyloid fibril probes, which would allow for more targeted studies of disease-related aggregates. Additionally, 2-[2-Oxo-2-[(2-pyrrolidin-1-yl-1,3-benzothiazol-6-yl)amino]ethoxy]acetic acid could be used in combination with other compounds to develop novel therapeutic strategies for diseases such as Alzheimer's and Parkinson's. Finally, 2-[2-Oxo-2-[(2-pyrrolidin-1-yl-1,3-benzothiazol-6-yl)amino]ethoxy]acetic acid could be used in the development of diagnostic tools for the early detection of amyloid plaques in Alzheimer's disease.

Synthesis Methods

2-[2-Oxo-2-[(2-pyrrolidin-1-yl-1,3-benzothiazol-6-yl)amino]ethoxy]acetic acid can be synthesized using a multi-step process that involves the reaction of thioflavin T with a variety of reagents. The synthesis of 2-[2-Oxo-2-[(2-pyrrolidin-1-yl-1,3-benzothiazol-6-yl)amino]ethoxy]acetic acid is a complex process that requires expertise in organic chemistry and access to specialized equipment. While the synthesis of 2-[2-Oxo-2-[(2-pyrrolidin-1-yl-1,3-benzothiazol-6-yl)amino]ethoxy]acetic acid is challenging, it has been successfully synthesized by several research groups, and the compound is commercially available.

Scientific Research Applications

2-[2-Oxo-2-[(2-pyrrolidin-1-yl-1,3-benzothiazol-6-yl)amino]ethoxy]acetic acid has been used in a variety of scientific research applications, including the study of protein aggregation, amyloid fibril formation, and the detection of amyloid plaques in Alzheimer's disease. 2-[2-Oxo-2-[(2-pyrrolidin-1-yl-1,3-benzothiazol-6-yl)amino]ethoxy]acetic acid has been shown to bind specifically to amyloid fibrils, making it a useful tool for studying the formation and structure of these aggregates. Additionally, 2-[2-Oxo-2-[(2-pyrrolidin-1-yl-1,3-benzothiazol-6-yl)amino]ethoxy]acetic acid has been used to study the effects of small molecules and peptides on protein aggregation, providing insight into potential therapeutic strategies for diseases such as Alzheimer's and Parkinson's.